Cas no 2138256-46-7 (Cyclobutanone, 3-bromo-2,2,4,4-tetramethyl-)

• Product Name: Cyclobutanone, 3-bromo-2,2,4,4-tetramethyl-
• CAS No: 2138256-46-7
• MF: C₈H₁₃BrO
• MW: 205.092221975327
• CID: 5260796
• Update Time: 2025-06-14

Cyclobutanone, 3-bromo-2,2,4,4-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanone, 3-bromo-2,2,4,4-tetramethyl-

• Inchi： 1S/C8H13BrO/c1-7(2)5(9)8(3,4)6(7)10/h5H,1-4H3
• InChI Key： DSMONZTVRUJNMB-UHFFFAOYSA-N
• SMILES： C1(=O)C(C)(C)C(Br)C1(C)C

Additional information on Cyclobutanone, 3-bromo-2,2,4,4-tetramethyl-

Comprehensive Overview of Cyclobutanone, 3-bromo-2,2,4,4-tetramethyl- (CAS No. 2138256-46-7)

Cyclobutanone, 3-bromo-2,2,4,4-tetramethyl- (CAS No. 2138256-46-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material science research. This brominated tetramethyl-substituted cyclobutanone derivative stands out for its sterically hindered framework, which makes it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its role as a building block for complex molecular architectures, especially in the development of novel drug candidates and functional materials.

The compound's CAS number 2138256-46-7 is frequently searched in academic and industrial databases, reflecting its growing relevance. Its molecular structure, featuring a bromine atom at the 3-position and four methyl groups at the 2,2,4,4-positions, offers distinct reactivity patterns. This makes it a subject of interest for studies on ring-strain effects and steric hindrance in small cyclic systems. Recent publications have highlighted its utility in catalysis and asymmetric synthesis, aligning with the broader trend of exploring sustainable and efficient synthetic methodologies.

In the context of current research trends, Cyclobutanone, 3-bromo-2,2,4,4-tetramethyl- is often discussed alongside keywords like "highly functionalized cyclobutanones" and "sterically constrained intermediates." These terms resonate with the scientific community's focus on designing molecules with tailored properties for advanced applications. For instance, its potential in photoactive materials has been explored, given the increasing demand for light-responsive compounds in optoelectronics and photopharmacology.

Another area of interest is the compound's role in green chemistry. With sustainability being a hot topic, researchers are investigating how CAS 2138256-46-7 can be synthesized using environmentally benign protocols. Questions like "How to optimize the synthesis of 3-bromo-2,2,4,4-tetramethylcyclobutanone?" or "What are the alternative routes to reduce waste in its production?" are commonly searched, reflecting the industry's push toward greener practices.

From a commercial perspective, the demand for 3-bromo-2,2,4,4-tetramethylcyclobutanone is driven by its versatility. It serves as a precursor for fine chemicals and specialty polymers, catering to sectors such as agrochemicals and coatings. Its stability under various conditions also makes it a candidate for long-term storage applications, a feature highly valued in industrial settings.

In summary, Cyclobutanone, 3-bromo-2,2,4,4-tetramethyl- (CAS No. 2138256-46-7) is a compound of significant scientific and industrial interest. Its structural uniqueness, coupled with its applicability in cutting-edge research, positions it as a key player in the advancement of modern chemistry. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about molecular design and innovative synthetic strategies.